4-[(5-{[5-(4-Fluorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid

• Molecular Formula: C22H15FN2O4S
• Molecular Weight: 422.4 g/mol
• IUPAC Name: 4-[[(5Z)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid
• InChI: InChI=1S/C22H15FN2O4S/c1-25-20(26)19(30-22(25)24-16-8-4-14(5-9-16)21(27)28)12-17-10-11-18(29-17)13-2-6-15(23)7-3-13/h2-12H,1H3,(H,27,28)/b19-12-,24-22?
• InChI Key: ZUKPTIXROMTLIL-PNVGRYOSSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)F)/SC1=NC4=CC=C(C=C4)C(=O)O
• SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)F)SC1=NC4=CC=C(C=C4)C(=O)O

Description

4-[(5-{[5-(4-Fluorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, drug discovery, and cancer research. This compound is also known by its chemical name, FFA-1.

Mechanism of Action

The mechanism of action of 4-[(5-{[5-(4-Fluorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid involves its interaction with the FFA-1 receptor, which is involved in the regulation of glucose and lipid metabolism. This compound has been found to activate the FFA-1 receptor, leading to increased insulin secretion and improved glucose tolerance.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-[(5-{[5-(4-Fluorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid include improved glucose metabolism, increased insulin secretion, and decreased levels of triglycerides and cholesterol. Additionally, this compound has shown anticancer activity and has been found to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(5-{[5-(4-Fluorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid in lab experiments include its specificity for the FFA-1 receptor and its potential applications in various areas of research. However, the limitations of using this compound include its relatively low solubility in water and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several potential future directions for the research on 4-[(5-{[5-(4-Fluorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid. These include further studies on its potential applications in the treatment of diabetes, obesity, and other metabolic disorders, as well as its potential as a chemotherapeutic agent. Additionally, research could focus on improving the synthesis and solubility of this compound to make it more accessible for laboratory use.

Synthesis Methods

The synthesis of 4-[(5-{[5-(4-Fluorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid involves the reaction of 4-aminobenzoic acid with 2-furylcarboxaldehyde and 4-fluorobenzaldehyde in the presence of thiazolidine-2-thione and acetic acid. The resulting compound is then purified through a series of recrystallization steps.

Scientific Research Applications

4-[(5-{[5-(4-Fluorophenyl)-2-furyl]methylene}-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene)amino]benzoic acid has shown promising results in various scientific research studies. It has been found to have potential applications in the treatment of diabetes, obesity, and other metabolic disorders. Additionally, it has shown anticancer activity and has been studied as a potential chemotherapeutic agent.